Methyl 4-(aminomethyl)benzoate
Cat. No. B095462
Key on ui cas rn:
18469-52-8
M. Wt: 165.19 g/mol
InChI Key: AQBJGAUQEJFPKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08575184B2
Procedure details
To a solution of 4-(aminomethyl)benzoic acid (1 g, 7 mmol) in MeOH (10 mL) was added dropwise concentrated H2SO4 (1 mL). Upon completion of addition, the reaction mixture was heated to 60° C. where it stirred for 12 h. After this time, the reaction mixture was concentrated under reduced pressure to yield a residue. The residue was dissolved in ethyl acetate and then carefully neutralized with a 10% NaOH solution. The organic layer was separated and washed successively with water and brine. The combined organic layers were dried over Na2SO4, filtered and concentrated under reduced pressure to afford methyl 4-(aminomethyl)benzoate (2.5 g) as a white solid. LCMS Method O: retention time 0.49 min, [M+1]=166.2.
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]1[CH:11]=[CH:10][C:6]([C:7]([OH:9])=[O:8])=[CH:5][CH:4]=1.OS(O)(=O)=O.[OH-].[Na+].[CH3:19]O>C(OCC)(=O)C>[NH2:1][CH2:2][C:3]1[CH:4]=[CH:5][C:6]([C:7]([O:9][CH3:19])=[O:8])=[CH:10][CH:11]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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|
Type
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reactant
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|
Smiles
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NCC1=CC=C(C(=O)O)C=C1
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Name
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|
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Quantity
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1 mL
|
|
Type
|
reactant
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Smiles
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OS(=O)(=O)O
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|
Name
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Quantity
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10 mL
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|
Type
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reactant
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Smiles
|
CO
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
|
reactant
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Smiles
|
[OH-].[Na+]
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
|
solvent
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Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 12 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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Upon completion of addition
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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After this time, the reaction mixture was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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to yield a residue
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed successively with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined organic layers were dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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|
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Type
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product
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Smiles
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NCC1=CC=C(C(=O)OC)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
